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Compound of Interest

Compound Name:
4-Bromo-1-chloro-2-

(chloromethyl)benzene

CAS No.: 928758-19-4

Cat. No.: B1517809

Get Quote

4-Bromo-1-chloro-2-(chloromethyl)benzene is a halogenated aromatic hydrocarbon that

serves as a highly versatile intermediate in modern organic synthesis. Its strategic value lies in

the differential reactivity of its halogenated substituents. The benzene ring is adorned with a

stable aryl chloride, a moderately reactive aryl bromide, and a highly reactive benzylic chloride

(the chloromethyl group). This arrangement allows for sequential, site-selective chemical

modifications, making it an invaluable precursor for constructing complex molecular

architectures.

Professionals in drug discovery and development frequently encounter such intermediates. The

halogens can significantly influence a molecule's pharmacokinetic properties, while the benzylic

chloride provides a key handle for introducing diverse functional groups via nucleophilic

substitution.[1] For instance, this compound and its derivatives are utilized in the synthesis of

novel therapeutic agents, including CCR5 antagonists aimed at treating diseases like HIV.[1]

Understanding its core physical properties is therefore not merely an academic exercise; it is a

prerequisite for its safe handling, effective use in reactions, and successful purification of its

products. This guide provides a comprehensive overview of these properties, grounded in

established chemical principles and experimental considerations.
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Core Physicochemical Properties
The physical characteristics of 4-Bromo-1-chloro-2-(chloromethyl)benzene are dictated by

its molecular structure: a compact, halogen-heavy aromatic system. These properties are

crucial for planning synthesis, including choosing appropriate solvents, determining reaction

temperatures, and designing purification strategies.

Quantitative Data Summary
A consolidated summary of the key physical and chemical identifiers for 4-Bromo-1-chloro-2-
(chloromethyl)benzene is presented below. This data provides a quick reference for

laboratory use.

Property Value Source(s)

IUPAC Name
4-bromo-1-chloro-2-

(chloromethyl)benzene
[2]

CAS Number 928758-19-4 [2][3][4]

Molecular Formula C₇H₅BrCl₂ [1][2][5]

Molecular Weight 239.92 g/mol [1][2][4][5]

Appearance White to yellow solid [1]

Boiling Point ~274.5 °C (at 760 mmHg) [1]

Density ~1.7 g/cm³ [1]

Storage Conditions Inert atmosphere, 2-8°C [3][4]

Structural Influence on Physical Properties
High Molecular Weight and Halogenation: With one bromine and two chlorine atoms, the

molecule has a high molecular weight for its size (239.92 g/mol ).[1][2][4][5] This, combined

with the polarizability of the halogens, leads to strong intermolecular van der Waals forces.

These forces are responsible for its solid state at room temperature and its relatively high

boiling point of approximately 274.5 °C.[1]
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Symmetry and Melting Point: While a specific melting point is not widely reported in the

readily available literature, its solid state implies a melting point above standard room

temperature. The substitution pattern (1,2,4-) results in a less symmetrical molecule

compared to, for instance, a para-disubstituted benzene. Asymmetrical molecules often pack

less efficiently into a crystal lattice, which can result in lower melting points compared to their

more symmetrical isomers.[6]

Solubility: As a halogenated hydrocarbon, 4-Bromo-1-chloro-2-(chloromethyl)benzene is

nonpolar. Consequently, it is expected to be insoluble in water but soluble in common

nonpolar and moderately polar organic solvents such as dichloromethane, tetrahydrofuran

(THF), toluene, and ethers. This solubility profile is critical for its use in reactions and for

purification via techniques like recrystallization or column chromatography.[7]

Density: The presence of a heavy bromine atom and two chlorine atoms gives the compound

a high density of approximately 1.7 g/cm³.[1] This means it will sink in water and many less

dense organic solvents.

Reactivity and Handling Considerations
The primary driver of this molecule's utility is the reactivity of the benzylic chloride (-CH₂Cl)

group. This group is highly susceptible to nucleophilic substitution (Sₙ2) reactions because the

benzene ring can stabilize the transition state.[1] This allows for the facile introduction of

oxygen, nitrogen, sulfur, or carbon nucleophiles.

Causality in Experimental Choices: When using this reagent, the choice of solvent and base is

critical. A polar aprotic solvent like DMF or THF is often chosen to dissolve the reagent and the

nucleophile without interfering with the reaction. A non-nucleophilic base may be required to

deprotonate the incoming nucleophile. The aryl halides (C-Br and C-Cl) are significantly less

reactive towards nucleophilic substitution but can participate in metal-catalyzed cross-coupling

reactions, offering a pathway for further derivatization.

Given its reactivity, especially of the benzylic chloride, the compound should be stored under

an inert atmosphere (like argon or nitrogen) at refrigerated temperatures (2-8°C) to prevent

degradation from atmospheric moisture or other contaminants.[3][4]
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Safety: This compound is classified as a hazardous substance. It is known to cause severe

skin burns, eye damage, and may cause respiratory irritation.[2][5] Therefore, all handling must

be performed in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Experimental Protocol: Melting Point Determination
The determination of a melting point is a fundamental experiment to assess the purity of a solid

compound. A sharp melting range (typically <1°C) indicates high purity, while a broad and

depressed range suggests the presence of impurities.

Step-by-Step Methodology
Sample Preparation: A small amount of the crystalline 4-Bromo-1-chloro-2-
(chloromethyl)benzene is finely crushed into a powder on a watch glass.

Capillary Loading: The open end of a glass capillary tube is tapped into the powder, forcing a

small amount (2-3 mm in height) of the sample into the closed end. The tube is then inverted

and tapped gently to pack the sample tightly at the bottom.

Apparatus Setup: The loaded capillary tube is placed into the heating block of a calibrated

melting point apparatus.

Rapid Heating (Initial Run): The temperature is increased rapidly to determine an

approximate melting range. The temperature at which the solid first begins to liquefy and the

temperature at which it becomes completely liquid are noted.

Slow Heating (Accurate Measurement): A fresh sample is prepared. The apparatus is heated

rapidly to about 10-15°C below the approximate melting point observed in the initial run.

Data Recording: The heating rate is then slowed to 1-2°C per minute. The temperature is

carefully recorded at the first sign of melting (onset) and when the last crystal dissolves

(completion). This range is the compound's melting point.

Workflow Visualization
The following diagram illustrates the logical workflow for an accurate melting point

determination.
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Workflow for Melting Point Determination

Sample Preparation
(Crush solid to fine powder)

Capillary Tube Loading
(Pack 2-3 mm of sample)

Place in Apparatus

Initial Rapid Heating
(Determine approximate range)

Prepare New Sample

For accuracy

Controlled Heating
(Heat to 15°C below approx. MP)

Slow Heating Rate
(1-2°C per minute)

Record Melting Range
(Onset to completion)

Click to download full resolution via product page

Caption: Logical steps for accurate melting point measurement.
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Conclusion
4-Bromo-1-chloro-2-(chloromethyl)benzene is a compound of significant interest to synthetic

and medicinal chemists. Its physical properties—solid state, high boiling point, characteristic

solubility, and density—are direct consequences of its halogenated, aromatic structure. A

thorough understanding of these properties, coupled with an appreciation for its specific

reactivity and safety requirements, is essential for leveraging this versatile building block to its

full potential in the research and development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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